3-(2-thienyl)-3,4-dihydro-2H-benzo[f]chromeno[3,4-c]quinolin-2-one

• IUPAC Name: 12-thiophen-2-yl-9-oxa-13-azapentacyclo[12.8.0.02,11.03,8.017,22]docosa-1(14),2(11),3,5,7,15,17,19,21-nonaen-10-one
• InChI: InChI=1S/C24H15NO2S/c26-24-22-21(16-8-3-4-9-18(16)27-24)20-15-7-2-1-6-14(15)11-12-17(20)25-23(22)19-10-5-13-28-19/h1-13,23,25H
• InChI Key: NCYKDCRNLRYKEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(C(N3)C5=CC=CS5)C(=O)OC6=CC=CC=C64
• Molecular Formula: C24H15NO2S
• Molecular Weight: 381.4 g/mol

Description

3-(2-thienyl)-3,4-dihydro-2H-benzo[f]chromeno[3,4-c]quinolin-2-one is a useful research compound. Its molecular formula is C24H15NO2S and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.08234989 g/mol and the complexity rating of the compound is 676. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Researchers have developed synthesis methods for various derivatives of benzo[f]chromeno[3,4-c]quinolin-2-one, including the use of catalysts and green conditions to generate functionally diverse compounds. For instance, Wang et al. (2010) synthesized 2-aminochromene derivatives using KF/Al2O3 catalysis (Wang, Shi, & Tu, 2010), while Kumar et al. (2015) developed a green, three-component reaction for synthesizing substituted functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones (Kumar, Kaur, Gupta, & Sharma, 2015).

Biological Activity and Applications

• The derivatives of benzo[f]chromeno[3,4-c]quinolin-2-one exhibit potential biological activities. For instance, Edwards et al. (1998) synthesized 5-aryl-1,2-dihydro-5H-chromeno[3,4-f]quinolines as potent progesterone receptor agonists (Edwards, West, Marschke, Mais, Gottardis, & Jones, 1998). Additionally, Haiba et al. (2016) investigated the cytotoxic activity of benzo[h]chromene derivatives in human glioblastoma cells, highlighting the potential for medical applications (Haiba, Al-Abdullah, Ghabbour, Riyadh, & Abdel-Kader, 2016).

Potential for Material Science and Optical Applications

• The compound and its derivatives also show promise in material science, particularly in the development of novel compounds with interesting optical properties. Bogza et al. (2018) studied the synthesis and optical properties of functionally substituted thieno[3,2-c]quinolines, indicating potential applications in material science and as invisible ink dyes (Bogza, Rastrepin, Nider, Zheleznova, Stasyuk, Kurowska, Laba, Ulyankin, Domagala, & Fisyuk, 2018).

Future Directions

The future directions for the study and application of this compound could include the development of new synthetic strategies, exploration of newer domains of biological and fluorescence activity studies of chromeno [4,3-b]pyridin/quinolin-one derivatives. Furthermore, scientists are currently developing new and innovative techniques to decrease the use of chemicals, solvents, and catalysts, which are detrimental to both humans and the environment.